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Compound of Interest

Compound Name: (S)-2-Aminohexane

CAS No.: 70492-67-0

Cat. No.: B1588556

Get Quote

Executive Summary
(S)-2-Aminohexane (CAS: 70492-67-0), also known as (S)-2-Hexanamine, is a chiral primary

aliphatic amine utilized frequently as a resolving agent in asymmetric synthesis and as a

building block in pharmaceutical development.[1] While structurally simple, its handling profile

is complex due to a convergence of high flammability, severe corrosivity, and susceptibility to

atmospheric degradation (carbamate formation).

This technical guide moves beyond the standard Safety Data Sheet (SDS) to provide a causal

analysis of hazards and validated operational protocols. It establishes a self-validating workflow

to ensure personnel safety and compound integrity during storage, aliquoting, and disposal.

Physicochemical & Hazard Profile
The safety profile of (S)-2-Aminohexane is dictated by its functional group chemistry: the lone

pair on the nitrogen atom confers both basicity (corrosivity) and nucleophilicity (reactivity with

CO₂/electrophiles).
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Critical Properties Table
Property Value Operational Implication

CAS Number 70492-67-0
Unique identifier for the (S)-

enantiomer.[1][2][3]

Molecular Formula C₆H₁₅N Low molecular weight amine.

Molecular Weight 101.19 g/mol
High volatility relative to

heavier amines.

Boiling Point 114–118 °C
Moderate volatility; significant

vapor pressure at RT.

Flash Point ~17 °C (Closed Cup)

Class IB Flammable Liquid.

Vapors can ignite at room

temperature.

Density 0.766 g/mL
Lighter than water; will float on

aqueous spills.

pKa (Conjugate Acid) ~10.6

Highly alkaline; causes

immediate coagulative

necrosis on tissue.

Chiral Purity >99% ee (Typical)

Requires specific handling to

prevent racemization or

contamination.

GHS Hazard Characterization (The "Why" Behind the
Hazard)

Flammable Liquid (Category 2): The low flash point (17 °C) means static discharge or hot

surfaces can easily ignite vapors. Control: Grounding and bonding are mandatory during

transfer.

Skin Corrosion (Category 1A/1B): Unlike acids which cause coagulation (limiting

penetration), amines cause liquefactive necrosis, saponifying fats and penetrating deep into

tissues. Control: Double-gloving and immediate drenching protocols.
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Acute Toxicity (Oral/Inhalation): Systemic absorption can lead to adrenergic stimulation

followed by CNS depression.

Advanced Handling & Storage Protocols
Atmospheric Integrity & Carbon Dioxide Exclusion
Primary amines react rapidly with atmospheric CO₂ to form carbamate salts (white crusts). This

reaction not only degrades purity but can alter stoichiometry in sensitive asymmetric catalyses.

Mechanism:

Protocol: Inert Gas Blanket

Storage: Store solely under an inert atmosphere (Nitrogen or Argon).

Sealing: Use Parafilm® M or Teflon tape over caps after purging the headspace with

nitrogen.

Transfer: Never pour directly into an open vessel. Use cannula transfer or a gas-tight syringe

for volumes < 50 mL.

Workflow Visualization: Safe Handling Lifecycle
The following diagram outlines the critical decision points and engineering controls required

from receipt to disposal.
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Critical Safety Barriers
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Figure 1: Safe Handling Lifecycle of (S)-2-Aminohexane, emphasizing inert transfer methods.
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Emergency Response Architecture
Standard "wash with water" advice is insufficient for high-concentration amine exposures. The

response must be immediate and voluminous due to the liquefactive nature of the burn.

Exposure Response Protocol
Skin Contact: Immediate flush with water for minimum 15 minutes. Do not attempt to

neutralize with vinegar/acids on the skin; the heat of neutralization will worsen the burn.

Eye Contact: Flush for 30 minutes. Use a Morgan Lens if available in a clinical setting.

Inhalation: Move to fresh air immediately. Pulmonary edema may be delayed up to 24 hours;

medical observation is required.

Spill Management Decision Tree

Spill Detected Assess Volume

Minor (< 50 mL)
In Fume Hood

Major (> 50 mL)
Or Outside Hood

Absorb with
Chemizorb/Vermiculite

Evacuate Lab
Call HazMat

Neutralize Waste
(Dilute Citric Acid)

Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: Decision logic for amine spill management. Note the evacuation trigger for large spills

due to flammability.

Waste Management & Regulatory Compliance
Disposal Logic
(S)-2-Aminohexane must never be mixed with:

Oxidizing Agents: Risk of fire/explosion.[4]

Acids (in sealed containers): Exothermic reaction can pressurize and rupture vessels.

Halogenated Solvents: Potential for alkylation reactions over time.
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Correct Stream: Segregate into Basic Organic Waste containers. If neutralization is performed

prior to disposal, ensure the heat of reaction has dissipated before sealing the drum.

Regulatory Status
TSCA (USA): Listed (often under the racemic CAS 5329-79-3 or generic amine categories).

REACH (EU): Registered.

Transport (DOT/IATA):

UN Number: UN 2733 (Amine, flammable, corrosive, n.o.s.) or UN 2734.

Class: 3 (Flammable Liquid) + 8 (Corrosive).

Packing Group: II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: (S)-2-Aminohexane Safety, Handling,
and Operational Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588556/docs#technical-guide-s-2-aminohexane-
safety-handling-and-operational-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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